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Compound of Interest

Compound Name: Bromomethanesulfonyl bromide

CAS No.: 54730-18-6

Cat. No.: B1278707

Get Quote

Executive Summary & Hazard Identification
Bromomethanesulfonyl bromide (BMSB) is a highly reactive electrophile used primarily as a

reagent in organic synthesis for sulfonation and cyclization reactions. It is a lachrymator and a

corrosive acid halide.

Improper disposal poses immediate risks of respiratory failure (due to HBr gas evolution),

severe ocular damage, and exothermic explosions if water is introduced uncontrolled. This

guide outlines a self-validating protocol for the chemical neutralization and disposal of BMSB,

prioritizing operator safety and environmental compliance.

Core Hazard Profile
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Hazard Class Signal Word Hazard Statements

Acute Toxicity (Inhalation) DANGER H330: Fatal if inhaled.[1]

Skin Corrosion/Irritation DANGER
H314: Causes severe skin

burns and eye damage.[1]

Reactivity WARNING
EUH014: Reacts violently with

water (Hydrolysis).[1]

Environmental WARNING
H400: Very toxic to aquatic life.

[1]

Physico-Chemical Properties Relevant to Disposal
Understanding the physical state and reactivity is crucial for selecting the correct neutralization

path.

Property Value Operational Implication

CAS Number 54830-47-8
Use for waste labeling and

inventory tracking.[1]

Molecular Weight 237.89 g/mol
High bromine content implies

heavy density.[1]

Density ~2.2 g/mL

Sinks in water; forms a lower

layer if not miscible, delaying

hydrolysis.[1]

Boiling Point 100-105 °C (at 15 mmHg)
Low volatility but high vapor

danger due to hydrolysis.[1]

Solubility Reacts with water
Do not use aqueous washes

until neutralized.[1]

Pre-Operational Checklist (The "Stop & Check"
Phase)
Before opening the waste container, verify the following controls are in place.
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Engineering Controls:

Process must be performed in a certified chemical fume hood.

Sash height must be lowered to the lowest working position to protect against splash and

vapor.

Personal Protective Equipment (PPE):

Hands: Double-gloving recommended.[1] Inner layer: Nitrile (4 mil); Outer layer: Silver

Shield/4H (laminate) or thick Neoprene for splash protection.

Eyes: Chemical splash goggles and a face shield.

Body: Chemical-resistant lab coat and apron.

Spill Contingency:

Have dry sand, vermiculite, or a specific acid-neutralizing spill kit (e.g., sodium

bicarbonate based) immediately accessible.[1] Do not use water on a raw spill.

Neutralization & Disposal Protocol
Objective: Convert the reactive acid bromide into water-soluble, non-volatile salts (sodium

bromide and sodium bromomethanesulfonate) via controlled alkaline hydrolysis.

The Chemical Mechanism
The disposal relies on a two-step hydrolysis and neutralization reaction:

[1]

Step-by-Step Procedure
Phase 1: Preparation of the Hydrolysis Bath

Select a reaction vessel (Erlenmeyer flask or round-bottom flask) capable of holding 10x the

volume of the waste BMSB.
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Prepare a 20% Sodium Hydroxide (NaOH) or Saturated Sodium Carbonate (Na2CO3)

solution.

Scientist's Note: Na2CO3 is safer but will produce CO2 gas (foaming). NaOH is faster but

generates more heat. For BMSB, dilute NaOH is preferred to ensure complete destruction

of the sulfonyl moiety.

Place the reaction vessel in an ice-water bath to control the exotherm.

Phase 2: Dilution (Crucial for Pure Reagent)
If disposing of pure BMSB liquid:

Dilute the BMSB with an inert organic solvent (Dichloromethane or Toluene) in a 1:5 ratio.

Why? This acts as a heat sink and prevents the formation of "hot spots" where the reagent

might sputter or flash-boil upon contact with water.

Phase 3: Controlled Addition
Add the diluted BMSB solution dropwise into the stirred, cooled alkaline solution.

Monitor Temperature: Ensure the internal temperature does not exceed 20°C.

Observation: You may observe fuming (HBr release) if the addition is too fast. Slow down if

this occurs.

Allow the mixture to stir for 60 minutes after the final addition to ensure complete hydrolysis.

Phase 4: Validation
Check the pH of the aqueous layer. It should remain basic (pH > 10).

If acidic, add more NaOH solution until basicity persists.

Phase 5: Final Waste Packaging
Transfer the neutralized mixture into a waste container labeled "High Halogen Organic

Waste".
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Regulatory Note: Even though neutralized, the organic sulfonate (

) is a halogenated organic compound. Do not pour down the drain unless explicitly
permitted by your facility's wastewater permit.

Rinse the original BMSB container with acetone and add the rinsate to the halogenated

waste stream.

Process Visualization (Workflow Diagram)[1]
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Figure 1: Decision tree and operational workflow for the safe neutralization of sulfonyl

bromides.

Waste Management & Labeling
Proper labeling is a legal requirement under RCRA (in the US) and similar global regulations.

Waste Stream: Halogenated Organic Solvents/Waste.[2][3]

RCRA Codes (Potential):

D002: Corrosivity (if pH is not adjusted, though this protocol neutralizes it).

D003: Reactivity (for the un-neutralized pure substance).

Label Details:

Constituents: Sodium Bromide, Sodium Bromomethanesulfonate, Dichloromethane (if

used as diluent), Water.[1]

Hazard Checkboxes: Irritant, Toxic.

Emergency Contingencies
Skin Contact: Immediately flush with water for 15 minutes. Use a safety shower if the splash

is significant. Seek medical attention for potential chemical burns.

Inhalation: Evacuate the area immediately. Move to fresh air. If breathing is difficult, oxygen

should be administered by trained personnel.

Spill (Outside Hood): Evacuate the lab. Do not attempt to clean up a large spill of BMSB

without self-contained breathing apparatus (SCBA) due to the lachrymatory nature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://ehs.wisc.edu/chemical-disposal-procedures/
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b1278707?utm_src=pdf-custom-synthesis#bc-rfq
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://ehs.cornell.edu/book/export/html/1304
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.benchchem.com/product/b1278707/docs#comprehensive-disposal-guide-bromomethanesulfonyl-bromide
https://www.benchchem.com/product/b1278707/docs#comprehensive-disposal-guide-bromomethanesulfonyl-bromide
https://www.benchchem.com/product/b1278707/docs#comprehensive-disposal-guide-bromomethanesulfonyl-bromide
https://www.benchchem.com/product/b1278707/docs#comprehensive-disposal-guide-bromomethanesulfonyl-bromide
https://www.benchchem.com/product/b1278707?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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